![molecular formula C13H18Cl2FNO B1424548 2-[2-(2-Chloro-4-fluorophenoxy)ethyl]piperidine hydrochloride CAS No. 1219981-13-1](/img/structure/B1424548.png)
2-[2-(2-Chloro-4-fluorophenoxy)ethyl]piperidine hydrochloride
Overview
Description
2-[2-(2-Chloro-4-fluorophenoxy)ethyl]piperidine hydrochloride, also known as 2C-F-PEP, is an organic compound used in the synthesis of various pharmaceuticals. It is a chloro-fluoro-phenoxy-ethylpiperidine derivative and an analog of the popular synthetic opioid, fentanyl. It is a potent agonist of the μ-opioid receptor, and has been studied for its potential applications in the treatment of pain and other neurological disorders.
Scientific Research Applications
Synthesis and Biological Evaluation
2-[2-(2-Chloro-4-fluorophenoxy)ethyl]piperidine hydrochloride has been investigated for its potential as a selective serotonin reuptake inhibitor (SSRI), particularly for treating depression. A study by Dorsey et al. (2004) synthesized and evaluated various piperazine compounds modeled after fluoxetine, a potent antidepressant. These compounds exhibited binding at the serotonin reuptake transporter site, indicating potential for SSRI-type applications (Dorsey, Miranda, Cozzi, & Pinney, 2004).
Synthesis and Styrene Copolymerization
This compound has also been explored in the field of polymer science. Hussain et al. (2019) synthesized various ring-disubstituted isopropyl 2-cyano-3-phenyl-2-propenoates, including compounds with a structure similar to this compound. These compounds were then copolymerized with styrene, suggesting potential applications in material sciences (Hussain et al., 2019).
Neuroleptic Agent Synthesis
In the field of neurology, this compound has been involved in the synthesis of neuroleptic agents. Nakatsuka et al. (1981) synthesized a neuroleptic agent using a similar compound, indicating its relevance in the development of treatments for neurological disorders (Nakatsuka, Kawahara, & Yoshitake, 1981).
Serotonin Reuptake Inhibition
Further exploring its potential in the treatment of depression and related conditions, Prasad et al. (2017) synthesized fluoroquinolones analogs that were prepared using a method involving piperidine compounds. This research highlights the potential of such compounds in developing medications targeting serotonin reuptake (Prasad, Veranna, Rao, & Darsi, 2017).
properties
IUPAC Name |
2-[2-(2-chloro-4-fluorophenoxy)ethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClFNO.ClH/c14-12-9-10(15)4-5-13(12)17-8-6-11-3-1-2-7-16-11;/h4-5,9,11,16H,1-3,6-8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATHGYMXMOMCKAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CCOC2=C(C=C(C=C2)F)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18Cl2FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1219981-13-1 | |
Record name | Piperidine, 2-[2-(2-chloro-4-fluorophenoxy)ethyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1219981-13-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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